Cas no 339077-44-0 (Carbamic acid, [1-(aminocarbonyl)propyl]-, 9H-fluoren-9-ylmethyl ester)
![Carbamic acid, [1-(aminocarbonyl)propyl]-, 9H-fluoren-9-ylmethyl ester structure](https://www.kuujia.com/scimg/cas/339077-44-0x500.png)
339077-44-0 structure
Product name:Carbamic acid, [1-(aminocarbonyl)propyl]-, 9H-fluoren-9-ylmethyl ester
Carbamic acid, [1-(aminocarbonyl)propyl]-, 9H-fluoren-9-ylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, [1-(aminocarbonyl)propyl]-, 9H-fluoren-9-ylmethyl ester
- 9H-fluoren-9-ylmethyl N-(1-amino-1-oxobutan-2-yl)carbamate
- 339077-44-0
- (9H-Fluoren-9-yl)methyl (1-amino-1-oxobutan-2-yl)carbamate
- (9H-Fluoren-9-yl)methyl(1-amino-1-oxobutan-2-yl)carbamate
- DTXSID60573583
- SCHEMBL608620
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- Inchi: InChI=1S/C19H20N2O3/c1-2-17(18(20)22)21-19(23)24-11-16-14-9-5-3-7-12(14)13-8-4-6-10-15(13)16/h3-10,16-17H,2,11H2,1H3,(H2,20,22)(H,21,23)
- InChI Key: WAIZVPGKZDAUHU-UHFFFAOYSA-N
- SMILES: CCC(C(=O)N)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
Computed Properties
- Exact Mass: 324.1475
- Monoisotopic Mass: 324.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.4Ų
- XLogP3: 2.9
Experimental Properties
- PSA: 81.42
Carbamic acid, [1-(aminocarbonyl)propyl]-, 9H-fluoren-9-ylmethyl ester Related Literature
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1. Characterization and validation of sampling and analytical methods for mycotoxins in workplace airDanièle Jargot,Sandrine Melin Environ. Sci.: Processes Impacts, 2013,15, 633-644
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2. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
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Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
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